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Compound of Interest

Compound Name: 800CW acid

Cat. No.: B12369195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for

800CW acid, a near-infrared fluorescent dye commonly utilized in biomedical imaging and

research. The information presented herein is synthesized from available safety data sheets

and toxicity studies to ensure safe laboratory practices.

Substance Identification and Properties
800CW acid is identified by CAS Number 1088919-86-1.[1] It is a water-soluble dye with

excitation and emission maxima at approximately 774 nm and 789 nm, respectively.[2] Its

molecular formula is C46H50N2Na4O15S4, with a molecular weight of 1091.11 g/mol .[1]

Table 1: Chemical and Physical Properties of 800CW Acid

Property Value Reference

CAS Number 1088919-86-1 [1]

Molecular Formula C46H50N2Na4O15S4 [1]

Molecular Weight 1091.11 g/mol [1]

Excitation Maximum ~774 nm [2]

Emission Maximum ~789 nm [2]
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Hazard Identification and Classification
According to the Safety Data Sheet (SDS) provided by MedChemExpress, 800CW acid is not

classified as a hazardous substance or mixture.[1] No specific hazards have been identified.[1]

Toxicological Data
A single-dose intravenous and intradermal toxicity study was conducted on IRDye 800CW

carboxylate, the base form of 800CW acid, in Sprague-Dawley rats. The study concluded that

there was no pathological evidence of toxicity at the tested dose levels.[3][4]

Table 2: Acute Toxicity Data for IRDye 800CW Carboxylate in Rats

Route of
Administrat
ion

Dose
Levels
Tested

Observatio
n Period

Results NOAEL* Reference

Intravenous

(IV)

1, 5, and 20

mg/kg
Up to 14 days

No

pathological

evidence of

toxicity

20 mg/kg [3][4]

Intradermal

(ID)
20 mg/kg Up to 14 days

No

pathological

evidence of

toxicity

20 mg/kg [3][4]

*No Observed Adverse Effect Level

Handling and Storage
While 800CW acid is not classified as hazardous, standard laboratory safety protocols should

be followed.

Storage: Store at -20°C, protected from light and moisture.[5]

Personal Protective Equipment (PPE): It is recommended to use gloves and safety glasses

when handling the substance.[5]
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Handling: Avoid contact with skin and eyes. In case of contact, follow the first aid measures

outlined below.

First Aid Measures
In the event of exposure, the following first aid procedures should be followed[1]:

Eye Contact: Immediately flush eyes with plenty of water, removing any contact lenses. Seek

medical attention.[1]

Skin Contact: Rinse the affected area thoroughly with water. Remove contaminated clothing.

[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting and seek medical

attention.[1]

Experimental Workflow for Safe Handling
The following diagram illustrates a general workflow for the safe handling of 800CW acid in a

laboratory setting.
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General laboratory workflow for handling 800CW acid.
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Distinction from 800CW NHS Ester
It is important to distinguish 800CW acid from its N-hydroxysuccinimide (NHS) ester derivative.

800CW NHS ester is an amine-reactive form of the dye used for labeling proteins and other

biomolecules.[5] While the core fluorophore is the same, the reactive NHS ester group

introduces different handling and reactivity considerations. The safety information in this guide

is specific to 800CW acid.

Conclusion
Based on available data, 800CW acid is not considered a hazardous material. However,

adherence to standard laboratory safety practices, including the use of personal protective

equipment and following prescribed first aid measures in case of accidental exposure, is

essential. The toxicological data from studies on the carboxylate form of the dye further support

its low toxicity profile. Researchers should always consult the most recent Safety Data Sheet

from their supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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